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Compound of Interest

Compound Name: 12-Methyltridecanal
CAS No.: 93843-20-0
Cat. No.: B7824455
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

12-Methyltridecanal, identified by CAS number 75853-49-5, is a branched-chain fatty
aldehyde.[1][2] While extensively utilized in the flavor and fragrance industry for its
characteristic meaty and fatty notes, its broader biological significance and potential
pharmacological applications remain largely unexplored.[3][4][5] This technical guide provides
a comprehensive overview of the known properties of 12-methyltridecanal, drawing upon
available data to inform researchers and drug development professionals. In areas where
specific data for 12-methyltridecanal is limited, this guide will discuss the established roles of
the broader class of fatty aldehydes to provide a context for potential future research.

Chemical and Physical Properties

12-Methyltridecanal is an aliphatic aldehyde with a branched hydrocarbon chain.[4] Its
fundamental properties are summarized in the table below.
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Property Value Reference

IUPAC Name 12-methyltridecanal [51[6]
12-MT Aldehyde,

Synonyms [4][5]
Isotetradecanal

CAS Number 75853-49-5 [5][6]

Molecular Formula C14H280 [61[7]

Molecular Weight 212.37 g/mol [51[7]

Appearance Colorless to pale yellow liquid [3]
Fatty, waxy, savory, with hints

Odor _ , [31[4]
of citrus and cilantro

Boiling Point 141-143 °C at 4.00 mm Hg [3]

Density 0.8321 g/cm? (estimate) [8]

_ 1.44500 to 1.45500 at 20.00

Refractive Index oc [3]
Sparingly soluble in water;

Solubility soluble in organic solvents like  [4]

ethanol.

Synthesis and Purification

While detailed, standalone synthesis protocols for 12-methyltridecanal are not readily

available in peer-reviewed literature, a general oxidative approach can be inferred from related

publications. The following protocol is a representative example based on the synthesis of

similar aldehydes.

Experimental Protocol: Synthesis of 12-Methyltridecanal

Objective: To synthesize 12-methyltridecanal via the oxidation of 12-methyltridecan-1-ol.

Materials:
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e 12-methyltridecan-1-ol

e Pyridinium chlorochromate (PCC) or other suitable oxidizing agent
e Dichloromethane (anhydrous)

« Silica gel for column chromatography
e Hexane

o Ethyl acetate

e Sodium sulfate (anhydrous)

» Round-bottom flask

e Magnetic stirrer

e Separatory funnel

» Rotary evaporator

e Glass column for chromatography
Procedure:

e In a clean, dry round-bottom flask, dissolve 12-methyltridecan-1-ol in anhydrous
dichloromethane under an inert atmosphere.

e Add pyridinium chlorochromate (PCC) to the solution in a portion-wise manner while stirring.
The molar ratio of PCC to alcohol should be approximately 1.5:1.

« Allow the reaction mixture to stir at room temperature for 2-4 hours, monitoring the progress
of the reaction by thin-layer chromatography (TLC).

e Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of
silica gel to remove the chromium salts.
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» Wash the filtrate sequentially with 1 M HCI, saturated sodium bicarbonate solution, and
brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using
a rotary evaporator.

» Purify the crude product by column chromatography on silica gel, using a gradient of ethyl
acetate in hexane as the eluent.

o Combine the fractions containing the pure product and remove the solvent under reduced
pressure to yield 12-methyltridecanal as a colorless to pale yellow oil.

Experimental Workflow: Synthesis and Purification

Synthesis Work-up Purification

Dissolve 12-methyltridecan-Lol'{BMME| ) 3) peCy and Stir Monitor by TL
in Dichloromethane

Column Chromatography || g1 ent Evaporation
(Silica Gel)

Click to download full resolution via product page

A flowchart illustrating the synthesis and purification of 12-methyltridecanal.

Biological Activity and Potential Uses

Currently, the documented biological activities of 12-methyltridecanal are primarily related to
its organoleptic properties. It is recognized as a key aroma compound in various food products,
contributing to their characteristic flavor profiles.

While specific pharmacological studies on 12-methyltridecanal are lacking, the broader class
of fatty aldehydes is gaining recognition for its involvement in cellular signaling and
metabolism. Fatty aldehydes are known to be endogenous products of lipid metabolism and
can influence various cellular processes. It is plausible that 12-methyltridecanal, as a
branched-chain fatty aldehyde, may also possess uncharacterized biological activities.
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Potential areas for future research into the biological effects of 12-methyltridecanal could
include:

» Antimicrobial Activity: Some aldehydes exhibit antimicrobial properties.

« Anti-inflammatory Effects: Certain aldehydes have been shown to modulate inflammatory
pathways.

e Modulation of Lipid Metabolism: As a fatty aldehyde, it may interact with enzymes and
receptors involved in lipid signaling and metabolism.

It is important to note that high concentrations of aldehydes can be cytotoxic, a factor that must
be considered in any investigation of their biological effects.

Signaling Pathways: A Broader Context

There is no direct evidence linking 12-methyltridecanal to specific signaling pathways.
However, as a fatty aldehyde, its metabolism is interconnected with broader lipid metabolic
pathways. The diagram below illustrates a generalized pathway for the metabolism of fatty
aldehydes, providing a potential context for the cellular fate of 12-methyltridecanal.
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A generalized metabolic pathway for fatty aldehydes.

Analytical Methods

Gas chromatography-mass spectrometry (GC-MS) is a suitable method for the identification
and quantification of 12-methyltridecanal. The following protocol is a general guideline that
can be adapted for specific instrumentation and sample matrices.

Experimental Protocol: GC-MS Analysis of 12-
Methyltridecanal

Objective: To identify and quantify 12-methyltridecanal in a sample matrix.
Materials and Equipment:

* Gas chromatograph coupled to a mass spectrometer (GC-MS)
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o Capillary column suitable for flavor and fragrance analysis (e.g., DB-5ms or equivalent)
e Helium (carrier gas)

o Sample containing 12-methyltridecanal

 Internal standard (e.g., a deuterated analog or a different long-chain aldehyde)

e Solvent for sample dilution (e.g., hexane or dichloromethane)

o Autosampler vials

Procedure:

e Sample Preparation:

[e]

Accurately weigh or measure the sample.

o

If the sample is solid, perform a solvent extraction to isolate the volatile compounds.

[¢]

Spike the sample with a known amount of the internal standard.

[¢]

Dilute the sample to an appropriate concentration with the chosen solvent.
e GC-MS Parameters (Example):
o Injector Temperature: 250 °C
o Injection Mode: Splitless or split, depending on the concentration
o Oven Temperature Program:
= Initial temperature: 50 °C, hold for 2 minutes
» Ramp to 250 °C at a rate of 10 °C/minute
» Hold at 250 °C for 5 minutes

o Carrier Gas Flow Rate: 1 mL/minute (constant flow)
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[e]

MS Transfer Line Temperature: 280 °C

o

lon Source Temperature: 230 °C

[¢]

lonization Mode: Electron lonization (EI) at 70 eV

[¢]

Mass Range: m/z 40-400

o Data Analysis:

o lIdentify the peak corresponding to 12-methyltridecanal by comparing its retention time
and mass spectrum with that of a pure standard.

o Quantify the amount of 12-methyltridecanal by comparing the peak area of the analyte to
that of the internal standard and using a calibration curve.

Safety and Handling

Based on available safety data, 12-methyltridecanal is classified as an irritant. Standard
laboratory safety precautions should be followed when handling this compound.

o Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat.

+ Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid inhalation of
vapors and contact with skin and eyes.

o Storage: Store in a tightly sealed container in a cool, dry place away from direct sunlight and

oxidizing agents.

Conclusion

12-Methyltridecanal (CAS 75853-49-5) is a well-characterized compound within the flavor and
fragrance industry. However, its potential biological activities and applications in research and
drug development remain a nascent field of study. This technical guide has summarized the
available information on its properties, synthesis, and analysis, and has provided a broader
context based on the known roles of fatty aldehydes. It is hoped that this information will serve
as a valuable resource for scientists interested in exploring the untapped potential of this and
other branched-chain aldehydes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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